Cas no 1427460-53-4 (3-(5-Bromopyridin-2-yl)oxybenzaldehyde)

3-(5-Bromopyridin-2-yl)oxybenzaldehyde is a versatile brominated aromatic aldehyde used as a key intermediate in organic synthesis and pharmaceutical research. Its structure combines a pyridine ring with a benzaldehyde moiety, linked via an ether bridge, offering reactive sites for further functionalization. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic systems. The aldehyde group provides an electrophilic center for condensation or nucleophilic addition reactions. This compound is valued for its stability, high purity, and compatibility with diverse synthetic pathways, making it suitable for applications in medicinal chemistry and material science. Proper handling under inert conditions is recommended due to its sensitivity.
3-(5-Bromopyridin-2-yl)oxybenzaldehyde structure
1427460-53-4 structure
Product Name:3-(5-Bromopyridin-2-yl)oxybenzaldehyde
CAS No:1427460-53-4
MF:C12H8BrNO2
MW:278.101422309875
MDL:MFCD17169531
CID:4699752
Update Time:2025-05-25

3-(5-Bromopyridin-2-yl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-[(5-Bromopyridin-2-yl)oxy]benzaldehyde
    • OR110555
    • 3-(5-Bromopyridin-2-yl)oxybenzaldehyde
    • MDL: MFCD17169531
    • Inchi: 1S/C12H8BrNO2/c13-10-4-5-12(14-7-10)16-11-3-1-2-9(6-11)8-15/h1-8H
    • InChI Key: LTHHAVJBTIDPQM-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)OC1C=CC=C(C=O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Topological Polar Surface Area: 39.2

3-(5-Bromopyridin-2-yl)oxybenzaldehyde Pricemore >>

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abcr
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Additional information on 3-(5-Bromopyridin-2-yl)oxybenzaldehyde

3-(5-Bromopyridin-2-yl)oxybenzaldehyde: A Comprehensive Overview

3-(5-Bromopyridin-2-yl)oxybenzaldehyde, identified by the CAS number 1427460-53-4, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromopyridine ring with a benzaldehyde moiety, making it a valuable molecule for various applications in drug discovery and material science.

The synthesis of 3-(5-Bromopyridin-2-yl)oxybenzaldehyde involves a multi-step process that typically includes nucleophilic aromatic substitution and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the compound. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of chemical properties, 3-(5-Bromopyridin-2-yl)oxybenzaldehyde exhibits strong UV absorption due to its conjugated system, making it a potential candidate for use in optoelectronic materials. Additionally, its bromine-containing structure contributes to its high reactivity, which is advantageous in various coupling reactions commonly employed in organic synthesis.

The biological activity of 3-(5-Bromopyridin-2-yl)oxybenzaldehyde has been extensively studied, particularly in the context of its potential as an anticancer agent. Recent studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT pathway. Furthermore, its ability to inhibit certain enzymes associated with inflammation has positioned it as a promising lead compound for anti-inflammatory drug development.

In the field of material science, 3-(5-Bromopyridin-2-yl)oxybenzaldehyde has been utilized as a building block for constructing advanced materials with tailored properties. For instance, its incorporation into polymer frameworks has enhanced the mechanical strength and thermal stability of resulting materials, making them suitable for high-performance applications in aerospace and electronics.

From an environmental perspective, understanding the fate and toxicity of 3-(5-Bromopyridin-2-yl)oxybenzaldehyde is crucial for its safe handling and disposal. Recent eco-toxicological studies have indicated that while it exhibits moderate toxicity towards aquatic organisms, its persistence in the environment is relatively low under aerobic conditions.

In conclusion, 3-(5-Bromopyridin-2-yl)oxybenzaldehyde, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As ongoing research unveils new insights into its potential uses and mechanisms of action, this compound is poised to make significant contributions to diverse scientific domains.

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